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Introduction

BIO 1211, also known as DS-1211, is a potent and selective small-molecule inhibitor of tissue-
nonspecific alkaline phosphatase (TNAP).[1][2] TNAP is a key enzyme involved in regulating
extracellular levels of inorganic pyrophosphate (PPi), a critical inhibitor of mineralization. By
inhibiting TNAP, BIO 1211 leads to an increase in PPi levels, which in turn can prevent or
reduce ectopic calcification, a pathological deposition of calcium phosphate in soft tissues.[1][3]
This technical guide provides a comprehensive overview of the available in vitro and in vivo
data on BIO 1211, offering insights into its mechanism of action, pharmacological profile, and
potential therapeutic applications.

Mechanism of Action: TNAP Inhibition

BIO 1211 functions as an uncompetitive inhibitor of TNAP.[2] This mode of action means that
BIO 1211 binds to the enzyme-substrate complex, and as the concentration of the substrate
increases, the inhibition becomes more pronounced. The inhibition of TNAP by BIO 1211 leads
to a dose-dependent decrease in alkaline phosphatase (ALP) activity and a corresponding
increase in the plasma concentrations of TNAP substrates, namely inorganic pyrophosphate
(PPi) and pyridoxal 5'-phosphate (PLP).

Signaling Pathway
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The mechanism of BIO 1211 revolves around the modulation of the balance between inorganic
phosphate (Pi) and inorganic pyrophosphate (PPi), which is crucial for preventing soft tissue
calcification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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